Cas no 1807174-75-9 (Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate
• CAS No: 1807174-75-9
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 4953079
• Update Time: 2025-10-29

Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F3NO4/c1-18-10(17)9-6(5-16)2-3-8(7(9)4-15)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： FERXLTUTQHKWOP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate

Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate (CAS No. 1807174-75-9): A Comprehensive Overview

Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate, identified by its CAS number 1807174-75-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the development of various therapeutic agents. The presence of multiple functional groups, including a cyano group, a formyl group, and a trifluoromethoxy group, makes it a valuable building block for synthetic chemists aiming to create novel molecules with enhanced biological activity.

The< strong>trifluoromethoxy substituent in the benzoate core imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. This feature has been particularly explored in the design of kinase inhibitors, where the electron-withdrawing nature of the trifluoromethoxy group helps to stabilize key transition states and improve binding affinity. Recent studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, making them attractive candidates for further development.

In addition to its role in kinase inhibition, Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate has shown promise in other therapeutic areas. For instance, researchers have investigated its potential as a precursor in the synthesis of antiviral agents. The formyl group, in particular, can be readily converted into other functional moieties such as alcohols or amines, allowing for further derivatization and customization. This flexibility has been leveraged to develop compounds with targeted antiviral activity against various viral strains.

The< strong>cyano group present in the molecule also contributes to its chemical reactivity and utility as a synthetic intermediate. It can participate in nucleophilic addition reactions, enabling the formation of new carbon-carbon bonds and the introduction of additional functional groups. This reactivity has been harnessed in the synthesis of complex heterocyclic compounds, which are known to exhibit diverse biological activities. For example, cyano-substituted benzoates have been explored as intermediates in the production of nonsteroidal anti-inflammatory drugs (NSAIDs) and other anti-inflammatory agents.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate. Molecular modeling studies have revealed that the trifluoromethoxy group significantly influences the molecule's conformation and binding interactions with biological targets. These insights have guided the rational design of analogs with improved potency and selectivity. By leveraging computational tools, researchers can predict the behavior of this compound in various chemical environments, facilitating more efficient synthetic strategies.

The synthesis of Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include condensation reactions to form the benzoate core, followed by selective functionalization at specific positions. The introduction of the cyano group often requires cyanation reactions, which can be achieved through various methods such as palladium-catalyzed cyanation or electrochemical oxidation. The final step involves protecting group strategies to ensure regioselective modification of the formyl group.

In conclusion, Methyl 2-cyano-6-formyl-3-(trifluoromethoxy)benzoate (CAS No. 1807174-75-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to create novel therapeutic agents. As our understanding of its properties continues to evolve, so too will its applications in drug discovery and molecular medicine.